Cas no 1381927-59-8 ((S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride)
(S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride
- E79621
- AKOS015934456
- 3-((2S)-Pyrrolidin-2-yl)benzoic Acid HCl
- BS-48564
- 3-[(2S)-pyrrolidin-2-yl]benzoic acid;hydrochloride
- 1381927-59-8
-
- Inchi: 1S/C11H13NO2.ClH/c13-11(14)9-4-1-3-8(7-9)10-5-2-6-12-10;/h1,3-4,7,10,12H,2,5-6H2,(H,13,14);1H/t10-;/m0./s1
- InChI Key: PVVCFTFXCAGXRM-PPHPATTJSA-N
- SMILES: Cl.OC(C1=CC=CC(=C1)[C@@H]1CCCN1)=O
Computed Properties
- Exact Mass: 227.0713064g/mol
- Monoisotopic Mass: 227.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3
(S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01XCLE-100mg |
(S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride |
1381927-59-8 | 95% | 100mg |
$368.00 | 2023-12-16 | |
| Aaron | AR01XCLE-250mg |
(S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride |
1381927-59-8 | 95% | 250mg |
$551.00 | 2023-12-16 | |
| 1PlusChem | 1P01XCD2-100mg |
(S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride |
1381927-59-8 | 95% | 100mg |
$341.00 | 2024-06-21 | |
| 1PlusChem | 1P01XCD2-250mg |
(S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride |
1381927-59-8 | 95% | 250mg |
$526.00 | 2024-06-21 | |
| 1PlusChem | 1P01XCD2-1g |
(S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride |
1381927-59-8 | 95% | 1g |
$1312.00 | 2024-06-21 |
(S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on (S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride
(S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride and its Significance in Modern Chemical Biology
CAS no. 1381927-59-8 refers to a specific chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known as (S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride, is a chiral derivative of benzoic acid featuring a pyrrolidine moiety at the 3-position. The presence of the hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for various biological assays and drug development processes.
The stereochemistry of this compound, particularly the (S)-configuration, plays a crucial role in its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical orientation, and (S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride is no exception. Recent studies have highlighted its potential as a modulator of various biological pathways, including enzyme inhibition and receptor binding. The pyrrolidine ring is known to contribute to the compound's ability to interact with biological targets, making it a promising scaffold for drug design.
In the realm of drug discovery, the benzoic acid moiety is frequently utilized due to its well-documented pharmacological properties. Benzoic acid derivatives have been explored for their antimicrobial, anti-inflammatory, and analgesic effects. The incorporation of a pyrrolidine group into benzoic acid enhances its binding affinity to certain enzymes and receptors. For instance, studies have shown that derivatives of this class can interact with serine proteases, which are involved in various physiological processes such as blood clotting and inflammation.
Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. This has allowed researchers to predict the binding affinity and specificity of (S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride towards target proteins with high accuracy. Such computational approaches are complemented by experimental validation, where X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are employed to elucidate the structure-activity relationships (SAR) of this compound.
The hydrochloride salt form of this compound is particularly advantageous in pharmaceutical applications due to its improved solubility in aqueous solutions. This property facilitates its use in formulations requiring oral or intravenous administration. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a reliable candidate for industrial-scale production.
One of the most exciting areas of research involving (S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride is its potential as an antitumor agent. Preliminary studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. The pyrrolidine group is believed to interact with specific residues on tumor-associated enzymes, thereby disrupting their function.
The development of targeted therapies has been a cornerstone in modern oncology, and compounds like (S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride offer new avenues for such treatments. By selectively inhibiting aberrant signaling pathways, these compounds can induce apoptosis or arrest cell cycle progression in cancer cells while minimizing toxicity to healthy tissues. Further research is needed to fully understand the mechanisms by which this compound exerts its antitumor effects.
Another promising application of this compound is in the field of neurology. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of misfolded proteins and oxidative stress. Studies suggest that (S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride can mitigate these pathological processes by inhibiting proteases involved in protein degradation and by acting as an antioxidant agent.
The compound's ability to cross the blood-brain barrier is also an important consideration for its potential therapeutic use in neurological disorders. Preliminary data indicate that modifications to the pyrrolidine ring can enhance this property, making it more effective in treating central nervous system (CNS) disorders.
In conclusion, (S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride (CAS no. 1381927-59-8) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and properties make it a versatile tool for modulating various biological pathways with potential applications in oncology, neurology, and other therapeutic areas. As research continues to uncover new insights into its mechanisms of action, this compound holds great promise for improving human health and well-being.
1381927-59-8 ((S)-3-(Pyrrolidin-2-yl)benzoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)